Cas no 1823555-12-9 (Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester
• CAS No: 1823555-12-9
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD30180677
• CID: 5241015
• PubChem ID: 72299270
• Update Time: 2026-03-08

Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester

• MDL： MFCD30180677
• Inchi： 1S/C10H22N2O2/c1-6-12(8(2)7-11)9(13)14-10(3,4)5/h8H,6-7,11H2,1-5H3
• InChI Key： BCXIODCAQHGGLG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C(C)CN)CC

Additional information on Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester

Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester (CAS No. 1823555-12-9): A Comprehensive Overview

Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester, identified by its CAS number 1823555-12-9, is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This compound, often referred to by its systematic name Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of this compound features a central carbamic acid moiety linked to two distinct amine groups: one is an N-(2-amino-1-methylethyl) group, while the other is an N-ethyl group. Additionally, the carbamic acid is esterified with a 1,1-dimethylethyl group, which provides steric hindrance and enhances the compound's stability. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis and a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The compound in question, Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester, has shown potential in several areas of research.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Its structural framework allows for modifications that can lead to the development of new drugs targeting various diseases. For instance, researchers have been exploring its utility in creating inhibitors for enzymes that play crucial roles in metabolic pathways. These inhibitors could potentially be used to treat conditions such as diabetes and obesity by modulating key metabolic processes.

Furthermore, the steric bulk provided by the 1,1-dimethylethyl group makes this compound an excellent candidate for designing molecules with improved pharmacokinetic properties. By incorporating this group into drug candidates, scientists aim to enhance their solubility and metabolic stability, which are critical factors for drug efficacy and safety. This approach has been particularly successful in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

The compound's reactivity also makes it valuable in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical transformations, enabling chemists to construct complex molecular architectures. This versatility has led to its use in the synthesis of natural products and artificial molecules with unique biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are important in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have further enhanced the understanding and application of Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have identified key structural features that contribute to its binding affinity and selectivity, guiding the development of more effective therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as a crosslinking agent. Researchers have explored its incorporation into biodegradable polymers and hydrogels, which have potential uses in tissue engineering and drug delivery systems.

The synthesis of Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of a carbamate intermediate followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have made these processes more efficient and scalable, facilitating access to larger quantities of the compound for research and industrial purposes.

The safety profile of this compound is another area of interest. While it does not pose significant health risks under normal conditions, proper handling procedures must be followed to ensure safety during synthesis and application. Researchers adhere to established guidelines for chemical handling to minimize exposure and environmental impact.

In conclusion, Carbamic acid, N-(2-amino-1-methylethyl)-N-ethyl-, 1,1-dimethylethyl ester (CAS No. 1823555-12-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in scientific innovation.